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Introduction

Oraqix® is a eutectic mixture of lidocaine (2.5%) and prilocaine (2.5%) formulated as a
thermosetting gel for localized anesthesia in periodontal pockets during procedures such as
scaling and root planing (SRP).[1][2] Accurate measurement of the duration of its anesthetic
effect is critical for clinical efficacy studies, comparative analyses, and further drug
development. These application notes provide detailed protocols and data presentation
guidelines for assessing the anesthetic duration of Oraqix®.

Oraqix® works by blocking sodium ion channels, which are essential for the initiation and
conduction of nerve impulses, resulting in localized anesthesia.[1][3] The gel is unique in that it
is a liquid at room temperature and transforms into an elastic gel at body temperature upon
application into the periodontal pocket.[2][4]

Quantitative Data Summary

The following tables summarize key quantitative data from clinical studies evaluating the
anesthetic properties of Oraqix®.

Table 1: Onset and Duration of Anesthetic Effect
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Parameter Value

Study Reference(s)

Onset of Anesthesia 30 seconds

[1](21[5]

Mean Duration of Anesthesia 17 to 20 minutes

(516171

Individual Range of Duration 14 to 31 minutes

(11318l

Table 2: Pain Assessment Scores (Visual Analog Scale - VAS)

Median VAS Score

Treatment Group (0-100 )
- mm

Key Findings Study Reference(s)

7.5 mm (30s

Oraqix® L
application)

Significantly lower
pain score compared 5]
to the 2-minute

application group.

Oraqix® 13.3 units

Significantly better
than no anesthetic. No
significant difference [6]119]

compared to Vaseline

or Hurricaine®.

Placebo 13 mm

Oraqix® showed
statistically significant

. : [10]
pain reduction

compared to placebo.

Signaling Pathway and Mechanism of Action

The active ingredients in Oraqix®, lidocaine and prilocaine, are amide-type local anesthetics.

Their primary mechanism of action involves the blockade of voltage-gated sodium channels

within the neuronal membrane. This action inhibits the propagation of action potentials along

the nerve fibers, thereby preventing the transmission of pain signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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